Cas no 2138075-34-8 (2-(Azetidin-1-yl)-8-bromoquinazoline)

• Product Name: 2-(Azetidin-1-yl)-8-bromoquinazoline
• CAS No: 2138075-34-8
• MF: C₁₁H₁₀BrN₃
• MW: 264.121201038361
• CID: 5844730
• PubChem ID: 165497775
• Update Time: 2025-06-26

2-(Azetidin-1-yl)-8-bromoquinazoline Chemical and Physical Properties

Names and Identifiers

• 2138075-34-8
• 2-(azetidin-1-yl)-8-bromoquinazoline
• EN300-1162210
• 2-(Azetidin-1-yl)-8-bromoquinazoline

• Inchi： 1S/C11H10BrN3/c12-9-4-1-3-8-7-13-11(14-10(8)9)15-5-2-6-15/h1,3-4,7H,2,5-6H2
• InChI Key： JEGQTSNWGRKKNK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=NC(=NC=21)N1CCC1

Computed Properties

• Exact Mass: 263.00581g/mol
• Monoisotopic Mass: 263.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29Ų

Additional information on 2-(Azetidin-1-yl)-8-bromoquinazoline

Professional Introduction to Compound with CAS No. 2138075-34-8 and Product Name: 2-(Azetidin-1-yl)-8-bromoquinazoline

2-(Azetidin-1-yl)-8-bromoquinazoline, identified by the Chemical Abstracts Service Number (CAS No.) 2138075-34-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule combines the structural features of azetidine and quinazoline, two scaffolds widely recognized for their pharmacological properties. The presence of a bromine substituent at the 8-position of the quinazoline ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex bioactive molecules.

The compound's unique structural motif positions it as a promising candidate for further exploration in drug discovery. Azetidine, a five-membered saturated nitrogen-containing ring, is known for its ability to mimic natural amino acid structures, which can be leveraged in the design of protease inhibitors and other enzyme-targeting agents. Quinazoline, on the other hand, is a core structure found in numerous therapeutic agents, including antiviral, anticancer, and antimicrobial drugs. The combination of these two moieties in 2-(Azetidin-1-yl)-8-bromoquinazoline suggests potential applications in developing novel treatments targeting various diseases.

Recent advancements in medicinal chemistry have highlighted the importance of brominated quinazoline derivatives due to their enhanced binding affinity and metabolic stability. The bromine atom at the 8-position serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more intricate molecular architectures. These reactions are pivotal in synthesizing small-molecule inhibitors for kinases and other targets relevant to oncology and inflammatory diseases.

In the context of oncology research, 2-(Azetidin-1-yl)-8-bromoquinazoline has garnered attention as a potential lead compound for developing kinase inhibitors. Quinazoline-based inhibitors have been extensively studied for their efficacy against tyrosine kinases, which play crucial roles in signal transduction pathways implicated in cancer progression. The incorporation of an azetidine ring may improve solubility and oral bioavailability, addressing one of the key challenges in drug development. Additionally, computational modeling studies have suggested that this compound may exhibit favorable interactions with ATP-binding pockets of target kinases, enhancing its inhibitory potency.

Moreover, the structural flexibility offered by the azetidine moiety allows for conformational adjustments that can optimize binding to biological targets. This adaptability is particularly valuable when designing molecules that must navigate complex protein binding sites. Preclinical studies have begun to explore the pharmacokinetic properties of derivatives similar to 2-(Azetidin-1-yl)-8-bromoquinazoline, providing insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are essential for evaluating its suitability for further development into a clinical candidate.

The bromine substituent at the 8-position also facilitates derivatization strategies aimed at improving pharmacological properties such as selectivity and duration of action. For instance, replacing the bromine with other functional groups like thiols or amines can yield compounds with distinct biological activities. Such modifications are often explored during hit-to-lead optimization campaigns, where initial hits like 2-(Azetidin-1-yl)-8-bromoquinazoline are refined to enhance their therapeutic potential.

Recent publications have demonstrated the utility of quinazoline derivatives in addressing emerging infectious diseases. The structural framework of this compound allows it to interact with viral enzymes or host factors involved in pathogenesis. By targeting these interactions, researchers aim to develop novel antiviral agents with reduced resistance profiles compared to existing therapies. The versatility of 2-(Azetidin-1-yl)-8-bromoquinazoline as a scaffold makes it an attractive platform for exploring new therapeutic strategies against RNA viruses and other pathogens.

The synthesis of 2-(Azetidin-1-yl)-8-bromoquinazoline involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include cyclization reactions to form the quinazoline core followed by functional group interconversions to introduce the azetidine ring and bromine substituent. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These innovations align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

As research continues to uncover new biological activities associated with azetidine-containing compounds, 2-(Azetidin-1-yl)-8-bromoquinazoline is poised to play a significant role in next-generation drug discovery programs. Its unique combination of structural features offers multiple avenues for therapeutic intervention across diverse disease areas. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development pipeline for this promising compound.

In conclusion,2-(Azetidin-1-yl)-8-bromoquinazoline (CAS No. 2138075-34-8) represents a compelling example of how structural innovation can drive advancements in medicinal chemistry. Its potential applications in oncology, antiviral therapy, and beyond underscore its importance as a research tool and lead compound. As scientists continue to explore its pharmacological profile through preclinical studies and computational modeling, this compound is expected to contribute significantly to future therapeutic breakthroughs.